Cas no 1806736-50-4 (6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1806736-50-4
• MF: C₇H₆F₃IN₂O₂
• MW: 334.034424304962
• CID: 4831309
• Update Time: 2025-06-27

6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O2/c8-7(9,10)15-4-1-3(2-12)13-6(14)5(4)11/h1H,2,12H2,(H,13,14)
• InChI Key： OMGXJLGHOQZFRH-UHFFFAOYSA-N
• SMILES： IC1C(NC(CN)=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine

Introduction to 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine (CAS No. 1806736-50-4)

6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine, identified by its CAS number 1806736-50-4, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad biological activity and synthetic utility. The presence of multiple functional groups, including an amino-methyl side chain, a hydroxyl group, an iodine substituent, and a trifluoromethoxy group, makes this molecule a valuable building block for the development of novel bioactive agents.

The strategic arrangement of these functional groups imparts unique chemical properties to 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine, enabling it to participate in diverse synthetic transformations. The amino-methyl group, for instance, serves as a nucleophilic site for further derivatization, while the hydroxyl group can engage in hydrogen bonding interactions, influencing both solubility and binding affinity. The iodine atom at the 3-position provides a handle for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the trifluoromethoxy group enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design.

In recent years, 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine has found applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. Notably, its structural framework has been leveraged in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme activity. By incorporating modifications such as the amino-methyl and trifluoromethoxy groups, researchers have been able to fine-tune binding interactions with specific kinase targets.

One notable study published in Journal of Medicinal Chemistry highlighted the use of 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine as a key intermediate in designing novel Janus kinases (JAK) inhibitors. JAKs are involved in signal transduction pathways that regulate immune responses and hematopoiesis. The compound’s ability to undergo sequential functionalization allowed for the creation of analogs with improved selectivity and potency against JAK1 and JAK2 enzymes. This work underscores the importance of carefully tailored intermediates in optimizing drug-like properties.

Another area where 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine has demonstrated utility is in the synthesis of antiviral agents. The structural features of this compound can be modified to interact with viral proteases or polymerases, inhibiting replication processes. For example, derivatives incorporating the amino-methyl group have shown promise in targeting RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and coronaviruses. The trifluoromethoxy group further enhances resistance to metabolic degradation, ensuring prolonged activity.

The agrochemical sector has also benefited from the versatility of 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. Researchers have synthesized novel agrochemicals by modifying this intermediate to target specific enzymatic pathways in plants or insects. The iodine substituent facilitates further derivatization into more complex structures that exhibit enhanced efficacy while maintaining environmental safety.

The synthetic methodologies employed in producing 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine are equally noteworthy. Modern synthetic routes often involve multi-step sequences that highlight the compound’s reactivity at multiple sites. For instance, nucleophilic substitution reactions can be used to introduce the amino-methyl group onto a halogenated pyridine precursor. Subsequent oxidation or reduction steps may be employed to achieve the desired hydroxyl functionality. The introduction of the trifluoromethoxy group typically involves metal-catalyzed fluorination reactions, which are highly regioselective under optimized conditions.

Recent advances in flow chemistry have further streamlined the synthesis of 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine, improving scalability and reproducibility. Continuous flow reactors allow for precise control over reaction conditions, minimizing side products and enhancing yield. This approach is particularly advantageous when large quantities of high-purity material are required for preclinical studies or industrial applications. Additionally, green chemistry principles have been integrated into these processes by utilizing solvent-free conditions or biodegradable catalysts.

The pharmacokinetic profile of derivatives derived from 6-(Aminomethyl)-2-hydroxy-3-iodo-4-(trifluoromethoxy)pyridine is another critical consideration during drug development. The hydroxyl group contributes to hydrogen bonding interactions with biological targets but may also influence solubility and permeability across biological membranes. The trifluoromethoxy group enhances lipophilicity but can also lead to metabolic stability issues if not properly positioned within the molecule. Computational modeling techniques are often employed to predict these properties before experimental validation.

In conclusion, 6-(Aminomethyl)-2-hydroxy-3-iodo -4 -(trifluor ometh oxy ) py rid ine ( CAS No . 1806736 -50 -4 ) remains one o fthe most important intermediates i n pharma ceutical an d ag rochemical research . Its structural versatility , coupled wi th well-documented synthetic approaches , makes it an invaluable tool for medicinal chemists seeking t o develop no vel bioactive agents . As research continues t o uncover new therapeutic targets an d improve synthetic methodologies , t he role o f thi scompoun d is expected t o expand further , driving innovation i n multiple sectors o f science an d technology .